(Z)-2-cyano-3-(3-methyl-4-pyridin-3-yloxyphenyl)prop-2-enoic acid

• IUPAC Name: (Z)-2-cyano-3-(3-methyl-4-pyridin-3-yloxyphenyl)prop-2-enoic acid
• InChI: InChI=1S/C16H12N2O3/c1-11-7-12(8-13(9-17)16(19)20)4-5-15(11)21-14-3-2-6-18-10-14/h2-8,10H,1H3,(H,19,20)/b13-8-
• InChI Key: XXOBFCOOHMUZBJ-JYRVWZFOSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C=C(C#N)C(=O)O)OC2=CN=CC=C2
• Isomeric SMILES: CC1=C(C=CC(=C1)/C=C(/C#N)\C(=O)O)OC2=CN=CC=C2
• Molecular Formula: C16H12N2O3
• Molecular Weight: 280.28 g/mol

Description

(Z)-2-cyano-3-(3-methyl-4-pyridin-3-yloxyphenyl)prop-2-enoic acid, also known as CP-690,550, is a potent and selective inhibitor of Janus kinase 3 (JAK3). JAK3 is a tyrosine kinase that is involved in the signaling pathways of cytokine receptors, which are critical for immune cell function. CP-690,550 has been extensively studied for its potential therapeutic uses in a variety of diseases, including rheumatoid arthritis, psoriasis, and inflammatory bowel disease.

Mechanism of Action

(Z)-2-cyano-3-(3-methyl-4-pyridin-3-yloxyphenyl)prop-2-enoic acid works by selectively inhibiting JAK3, which is involved in the signaling pathways of cytokine receptors. By inhibiting JAK3, (Z)-2-cyano-3-(3-methyl-4-pyridin-3-yloxyphenyl)prop-2-enoic acid blocks the production of pro-inflammatory cytokines, which are involved in the pathogenesis of many inflammatory diseases. This leads to a reduction in inflammation and joint damage, as well as improvements in physical function and quality of life.
Biochemical and Physiological Effects
(Z)-2-cyano-3-(3-methyl-4-pyridin-3-yloxyphenyl)prop-2-enoic acid has been shown to have a number of biochemical and physiological effects. It reduces the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor alpha, which are involved in the pathogenesis of many inflammatory diseases. It also reduces the activation of T cells and B cells, which are involved in the immune response. These effects lead to a reduction in inflammation and joint damage, as well as improvements in physical function and quality of life.

Advantages and Limitations for Lab Experiments

(Z)-2-cyano-3-(3-methyl-4-pyridin-3-yloxyphenyl)prop-2-enoic acid has several advantages for lab experiments. It is a potent and selective inhibitor of JAK3, which allows for precise control of the target pathway. It has also been extensively studied in preclinical and clinical trials, which provides a wealth of information on its pharmacokinetics and pharmacodynamics. However, there are also limitations to its use in lab experiments. It is a small molecule inhibitor, which may limit its ability to penetrate certain tissues or cell types. It also has a relatively short half-life, which may require frequent dosing in some experiments.

Future Directions

There are several future directions for research on (Z)-2-cyano-3-(3-methyl-4-pyridin-3-yloxyphenyl)prop-2-enoic acid. One area of interest is in combination therapy with other drugs, such as methotrexate or biologic agents, for the treatment of rheumatoid arthritis. Another area of interest is in the potential use of (Z)-2-cyano-3-(3-methyl-4-pyridin-3-yloxyphenyl)prop-2-enoic acid in other inflammatory diseases, such as psoriasis or inflammatory bowel disease. Additionally, further research is needed to fully understand the long-term safety and efficacy of (Z)-2-cyano-3-(3-methyl-4-pyridin-3-yloxyphenyl)prop-2-enoic acid in clinical use.

Synthesis Methods

The synthesis of (Z)-2-cyano-3-(3-methyl-4-pyridin-3-yloxyphenyl)prop-2-enoic acid involves several steps, starting from commercially available starting materials. The first step is the preparation of 3-methyl-4-pyridin-3-ol, which is then converted to the corresponding tosylate derivative. The tosylate is then reacted with 3-hydroxybenzaldehyde to form the desired intermediate. The final step involves the addition of a cyano group to the double bond of the intermediate using a modified Knoevenagel condensation reaction.

Scientific Research Applications

(Z)-2-cyano-3-(3-methyl-4-pyridin-3-yloxyphenyl)prop-2-enoic acid has been extensively studied in preclinical and clinical trials for its potential therapeutic uses. It has been shown to be effective in reducing inflammation and joint damage in animal models of rheumatoid arthritis. In clinical trials, (Z)-2-cyano-3-(3-methyl-4-pyridin-3-yloxyphenyl)prop-2-enoic acid has demonstrated significant improvements in the signs and symptoms of rheumatoid arthritis, as well as improvements in physical function and quality of life.